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Compound of Interest

Compound Name: Disperse violet 8

Cat. No.: B15555341 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for

Disperse Violet 8 (CAS No. 82-33-7), a synthetic anthraquinone dye. Due to the limited

availability of comprehensive toxicological data, a cautious approach is recommended when

handling this compound. This document synthesizes available safety data to promote safe

laboratory practices.

Chemical and Physical Properties
Disperse Violet 8, also known as 1,4-diamino-5-nitroanthraquinone, is a dark blue to purple

powder. It is soluble in ethanol, acetone, and benzene. A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Disperse Violet 8
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Property Value Reference

CAS Number 82-33-7 [1]

Molecular Formula C₁₄H₉N₃O₄ [2]

Molecular Weight 283.24 g/mol [2]

Appearance Dark blue powder

Solubility
Soluble in ethanol, acetone,

and benzene.

Melting Point No data available [1]

Boiling Point No data available [1]

Hazard Identification and GHS Classification
The GHS classification for Disperse Violet 8 is not consistently reported across all sources.

While some safety data sheets do not classify the substance, others suggest potential hazards

based on limited data. One source indicates it is a "questionable carcinogen with experimental

tumorigenic data" and reports it as a poison by the intravenous route.[3] Given the data gaps, it

is prudent to handle this chemical with care, assuming it may present unclassified hazards.

Toxicological Data
Comprehensive toxicological data for Disperse Violet 8 is largely unavailable in publicly

accessible databases and safety data sheets.[1] Many standard toxicological assessments,

such as acute oral, dermal, and inhalation toxicity, as well as skin and eye irritation studies,

have not been reported.[1] The available data is summarized in Table 2.

Table 2: Summary of Available Toxicological Data for Disperse Violet 8
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Endpoint Species Route Result Reference

LD50 Mouse Intravenous 56 mg/kg [4]

Carcinogenicity Rat Dermal

Equivocal

tumorigenic

agent by RTECS

criteria (TDLo:

22500

mg/kg/65W-I)

[4]

Mutagenicity
Mutation data

reported
[3]

TDLo: Lowest published toxic dose

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of Disperse Violet 8 are not

readily available in the public domain. The reported intravenous LD50 study in mice and the

dermal carcinogenicity study in rats would have followed standardized protocols of the time

they were conducted. For modern assessments, it is recommended to follow OECD

(Organisation for Economic Co-operation and Development) guidelines for chemical safety

testing.

For instance, an acute oral toxicity study would typically follow OECD Guideline 423, which

involves a stepwise procedure with a limited number of animals. A skin sensitization study

would likely follow the protocols outlined in OECD Guideline 429 (Local Lymph Node Assay).

Safe Handling and Personal Protective Equipment
(PPE)
Given the limited toxicological data, stringent adherence to safe handling procedures is

imperative to minimize potential exposure.

Engineering Controls
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Work with Disperse Violet 8 should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.[5]

Ensure that eyewash stations and safety showers are readily accessible in the immediate

work area.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when handling Disperse Violet 8. The following

diagram illustrates the recommended PPE.

Personal Protective Equipment (PPE)

Safety Goggles
(conforming to EN 166 or NIOSH)

Chemical-Impermeable Gloves
(e.g., Nitrile)

Protective Clothing
(Lab coat, coveralls)

Respiratory Protection
(Use a full-face respirator if dust is generated

or exposure limits are exceeded)

Click to download full resolution via product page

Figure 1. Recommended Personal Protective Equipment for Handling Disperse Violet 8.

Handling Procedures
Avoid the formation of dust and aerosols.[6]

Avoid contact with skin, eyes, and clothing.[1]
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Wash hands thoroughly after handling.

Store in a tightly closed container in a dry, cool, and well-ventilated place.[7]

Keep away from incompatible materials such as strong oxidizing agents.

The following diagram outlines a logical workflow for the safe handling of Disperse Violet 8.

Risk Assessment
(Review SDS and available data)

Implement Engineering Controls
(Fume hood, ventilation)

Select and Don Appropriate PPE

Handle Disperse Violet 8
(Avoid dust, weigh carefully)

Proper Storage
(Tightly sealed, cool, dry, ventilated)

Waste Disposal
(Follow institutional and local regulations)

Decontaminate Work Area and PPE

Click to download full resolution via product page

Figure 2. Safe Handling Workflow for Disperse Violet 8.

Emergency Procedures
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First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]

Skin Contact: Immediately remove contaminated clothing. Wash off with soap and plenty of

water. Consult a doctor.[1]

Eye Contact: Rinse with pure water for at least 15 minutes. Consult a doctor.[1]

Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to

an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Accidental Release Measures
Evacuate personnel to safe areas.[1]

Wear appropriate personal protective equipment.

Avoid dust formation.[1]

Sweep up the spilled material and place it in a suitable, closed container for disposal.[1]

Prevent further leakage or spillage if safe to do so. Do not let the chemical enter drains.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Potential Health Effects
The limited toxicological data for Disperse Violet 8 suggests several potential health hazards

that should be considered. The following diagram illustrates the potential routes of exposure

and associated health effects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.targetmol.com/attachment/SDS/212215875044900891/T86268
https://www.targetmol.com/attachment/SDS/212215875044900891/T86268
https://www.targetmol.com/attachment/SDS/212215875044900891/T86268
https://www.targetmol.com/attachment/SDS/212215875044900891/T86268
https://www.targetmol.com/attachment/SDS/212215875044900891/T86268
https://www.targetmol.com/attachment/SDS/212215875044900891/T86268
https://www.targetmol.com/attachment/SDS/212215875044900891/T86268
https://www.targetmol.com/attachment/SDS/212215875044900891/T86268
https://www.targetmol.com/attachment/SDS/212215875044900891/T86268
https://www.targetmol.com/attachment/SDS/212215875044900891/T86268
https://www.benchchem.com/product/b15555341?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Routes of Exposure

Potential Health Effects

Inhalation (dust) Respiratory Tract Irritation
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Eye Contact Eye Irritation

Ingestion
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Figure 3. Potential Health Effects and Routes of Exposure for Disperse Violet 8.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. The material can be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[1] Do not contaminate

water, foodstuffs, feed, or seed by storage or disposal. Do not discharge to sewer systems.[1]

Conclusion
While Disperse Violet 8 is a useful dye in various applications, the significant gaps in its

toxicological profile necessitate a highly cautious approach to its handling. All laboratory
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personnel should be thoroughly trained on the potential hazards and the required safety

precautions outlined in this guide. Adherence to proper engineering controls, consistent use of

appropriate personal protective equipment, and established safe work practices are essential

to minimize the risk of exposure. Further research into the toxicological properties of Disperse
Violet 8 is warranted to provide a more complete understanding of its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15555341?utm_src=pdf-body
https://www.benchchem.com/product/b15555341?utm_src=pdf-body
https://www.benchchem.com/product/b15555341?utm_src=pdf-custom-synthesis
https://www.targetmol.com/attachment/SDS/212215875044900891/T86268
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/184185N98V
https://wap.guidechem.com/encyclopedia/1-4-diamino-5-nitroanthraquino-dic191017.html
https://www.drugfuture.com/toxic/q12-q446.html
https://sdc.org.uk/wp-content/uploads/2022/06/2005RP076.pdf
https://www.echemi.com/sds/14-diaminoanthraquinone-pid_Seven4411.html
https://www.echemi.com/sds/disperse-violet63-pd180521109246.html
https://www.benchchem.com/product/b15555341#disperse-violet-8-safety-and-handling-precautions
https://www.benchchem.com/product/b15555341#disperse-violet-8-safety-and-handling-precautions
https://www.benchchem.com/product/b15555341#disperse-violet-8-safety-and-handling-precautions
https://www.benchchem.com/product/b15555341#disperse-violet-8-safety-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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